Cas no 91248-60-1 (3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate)

• Product Name: 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate
• CAS No: 91248-60-1
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• MDL: MFCD00266098
• CID: 809107
• PubChem ID: 2463159
• Update Time: 2025-06-10

3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,4-Furandicarboxylicacid, 2-amino-5-methyl-, 3,4-diethyl ester
• Diethyl 2-amino-5-methyl-3,4-furandicarboxylate
• diethyl 2-amino-5-methylfuran-3,4-dicarboxylate
• SB61991
• 91248-60-1
• EN300-11748
• SR-01000062518-1
• SR-01000062518
• F3284-7951
• MFCD00266098
• DTXSID80368756
• AKOS000268917
• FT-0703296
• Z57980318
• 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate
• HMS1761I15
• A916357
• KJHBLQGLKJXASY-UHFFFAOYSA-N
• DB-078946
• STK695150
• 2-Amino-5-methyl-furan-3,4-dicarboxylic acid diethylester
• G54978

• MDL： MFCD00266098
• Inchi： 1S/C11H15NO5/c1-4-15-10(13)7-6(3)17-9(12)8(7)11(14)16-5-2/h4-5,12H2,1-3H3
• InChI Key： KJHBLQGLKJXASY-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OCC)C(C(=O)OCC)=C1C)N

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.208
• Melting Point: 81-94 ºC
• Boiling Point: 326.2±37.0 °C at 760 mmHg
• Flash Point: 151.1±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate

Introduction to 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate (CAS No. 91248-60-1)

3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate (CAS No. 91248-60-1) is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its distinct structural features and functional groups, holds potential applications in various areas, including pharmaceutical development and materials science. This comprehensive introduction aims to provide a detailed overview of the compound, its synthesis, properties, and current research trends.

The molecular structure of 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate is noteworthy for its combination of a furan ring with multiple substituents. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a common motif in natural products and synthetic compounds. The presence of the amino group (-NH₂) and the two carboxylic acid ester groups (-COOEt) on the furan ring imparts unique chemical reactivity and biological properties to the molecule. Additionally, the methyl group (-CH₃) further modulates the electronic and steric properties of the compound.

The synthesis of 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate typically involves multistep reactions that require precise control over reaction conditions. One common approach involves the condensation of a suitable aldehyde or ketone with a furan derivative followed by functional group transformations to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

The physical and chemical properties of 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate are crucial for understanding its behavior in various environments. The compound is generally stable under standard laboratory conditions but may undergo degradation under extreme conditions such as high temperature or strong acidic/basic media. Its solubility in common organic solvents like ethanol and dichloromethane makes it suitable for use in solution-phase reactions. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are commonly employed to characterize the compound and confirm its purity.

In terms of biological activity, 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate has shown promising results in preliminary studies. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals. Furthermore, it has been investigated for its potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that the compound effectively inhibited pro-inflammatory cytokines in vitro, suggesting its potential therapeutic applications.

The potential applications of 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing novel polymers and coatings. The presence of multiple functional groups allows for facile modification and cross-linking reactions, making it a versatile building block for advanced materials. A recent study published in Polymer Chemistry highlighted the use of this compound as a monomer for synthesizing biodegradable polymers with tunable mechanical properties.

In conclusion, 3,4-diethyl 2-amino-5-methylfuran-3,4-dicarboxylate (CAS No. 91248-60-1) is a fascinating compound with a wide range of potential applications. Its unique molecular structure and functional groups make it an attractive candidate for further research in both pharmaceutical development and materials science. Ongoing studies continue to uncover new properties and applications of this compound, underscoring its significance in modern scientific research.